Lipophilicity: Des-Chloro Analog Comparison
The only publicly verifiable quantitative differential for the target compound against its closest analog, 1-(4-hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone, is computed lipophilicity. The 4-chloro substitution raises the XLogP3-AA from 2.9 (des-chloro) to 3.6 [1][2]. No experimental logP or logD data are available for either compound. This difference of +0.7 log units is expected to moderately increase compound retention in reversed-phase chromatography and partition into lipid membranes relative to the des-chloro comparator, as inferred from class-level QSAR principles [3].
| Evidence Dimension | Computed Lipophilicity |
|---|---|
| Target Compound Data | XLogP3-AA = 3.6 |
| Comparator Or Baseline | 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone; XLogP3-AA = 2.9 |
| Quantified Difference | ΔXLogP3-AA = +0.7 |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15); no experimental chromatographic method used. |
Why This Matters
For procurement decisions where lipophilicity is a critical selection parameter (e.g., designing a compound library with a specific logP range), this computed difference provides the only available quantitative justification for choosing the 4-chlorophenyl variant over the unsubstituted phenyl analog.
- [1] PubChem Computed Properties: XLogP3-AA for CID 1483852. National Center for Biotechnology Information (2025). View Source
- [2] PubChem Computed Properties: XLogP3-AA for 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone (analog search). National Center for Biotechnology Information. Access date: 2026-04-30. View Source
- [3] Todeschini, R., & Consonni, V. (2008). Handbook of Molecular Descriptors. John Wiley & Sons. (Class-level inference for logP-dependent properties). View Source
